Cas no 125815-68-1 (2-Amino-4-cyano-5-imidazolecarboxamide)

2-Amino-4-cyano-5-imidazolecarboxamide Properties

Names and Identifiers

• 1H-Imidazole-5-carboxamide,2-amino-4-cyano-
• 2-Amino-4-cyano-5-imidazolecarboxamide
• 2-amino-4-cyano-1H-imidazole-5-carboxamide
• 1H-Imidazole-5-carboxamide,2-amino-4-cyano
• 2-AMino-5-cyano-1H-iMidazole-4-carboxaMide
• 1H-Imidazole-4-carboxamide,2-amino-5-cyano-(9CI)
• DTXSID20652429
• FT-0661682
• 2-Amino-4-cyano-1H-imidazole-5-carboxamide
• STR07203
• AKOS006284803
• AKOS037655904
• J-005296
• 125815-68-1
• +Expand

• InChIKey： CPCUWIMIPGRPBE-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5N5O/c6-1-2-3(4(7)11)10-5(8)9-2/h(H2,7,11)(H3,8,9,10)
• SMILES： NC1=NC(C#N)=C(C(N)=O)N1

Computed Properties

• Exact Mass: 151.04900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 151.04940980g/mol
• Heavy Atom Count: 11
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 122Ų

Experimental Properties

• LogP: 0.24398
• PSA: 121.58000
• Refractive Index: 1.676
• Boiling Point: 608.3 °C at 760 mmHg
• Melting Point: 322°C dec.
• Flash Point: 321.7 °C
• Color/Form: Crystalline solid
• Density: 1.62